Cas no 1245569-34-9 (3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride)

3-(1-Methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride is a benzimidazole-derived organic compound with potential applications in pharmaceutical and biochemical research. Its dihydrochloride salt form enhances solubility and stability, making it suitable for experimental use in aqueous systems. The structure features a methyl-substituted benzimidazole core linked to a propylamine chain, which may serve as a versatile intermediate in medicinal chemistry. The compound's rigid heterocyclic framework and amine functionality offer opportunities for further derivatization or binding studies. Its high purity and well-defined composition ensure reproducibility in research applications. The hydrochloride salt form also facilitates handling and storage under standard laboratory conditions. This compound may be of interest in the development of small-molecule inhibitors or probes targeting biological systems.

3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride structure

1245569-34-9 structure

Product Name:3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride

CAS No:1245569-34-9

MF:C₁₁H₁₆ClN₃

MW:225.717841148376

CID:4564379

PubChem ID:51052046

Update Time:2025-10-19

3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(1-METHYL-1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE DIHYDROCHLORIDE
- 1-METHYL-2-(2-AMINOETHYL)BENZIMIDAZOLE DIHYDROCHLORIDE
- 3-(1-methyl-1H-benzo[d]imidazol-2-yl)propan-1-amine dihydrochloride
- 3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride
- 2-(1-Methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
- AKOS025440373
- MFCD17430441
- EN300-79173
- 3-(1-methylbenzimidazol-2-yl)propan-1-amine;dihydrochloride
- F2101-0212
- 1245569-34-9
- Z1268152314
- G29838
- Inchi： 1S/C11H15N3.ClH/c1-14-10-6-3-2-5-9(10)13-11(14)7-4-8-12;/h2-3,5-6H,4,7-8,12H2,1H3;1H
- InChI Key： SSSSMWSUBBLCMO-UHFFFAOYSA-N
- SMILES： CN1C(=NC2=CC=CC=C12)CCCN.Cl

Computed Properties

Exact Mass: 261.0799529g/mol
Monoisotopic Mass: 261.0799529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8Å²

3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride Pricemore >>

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